3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide

• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 3,4-dimethoxy-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C22H19N3O4/c1-13-6-7-15(22-25-20-18(29-22)5-4-10-23-20)11-16(13)24-21(26)14-8-9-17(27-2)19(12-14)28-3/h4-12H,1-3H3,(H,24,26)
• InChI Key: OESAZSHLSOMJDT-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC(=C(C=C4)OC)OC

Description

3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide, also known as DMOPB, is a chemical compound that has been studied for its potential applications in scientific research. DMOPB is a benzamide derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising compound for further study.

Mechanism of Action

The exact mechanism of action of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide is not fully understood, but it is thought to involve modulation of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in a variety of physiological processes, including pain perception, memory, and mood regulation. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to bind to the sigma-1 receptor and modulate its activity, which may contribute to its observed effects in scientific research.
Biochemical and Physiological Effects:
3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have a variety of biochemical and physiological effects, including modulation of the sigma-1 receptor, inhibition of cell proliferation, and induction of apoptosis (programmed cell death). 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide for scientific research is its potential activity at the sigma-1 receptor, which is involved in a variety of physiological processes. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been shown to have anti-cancer properties, making it a promising compound for cancer research. However, one limitation of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide is its relatively low potency compared to other compounds that target the sigma-1 receptor.

Future Directions

There are several potential future directions for research on 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide. One area of interest is its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been shown to have anti-cancer properties, and further research may be warranted to explore its potential as a cancer therapy. Additionally, further studies may be needed to optimize the synthesis and potency of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide for use in scientific research.

Synthesis Methods

The synthesis of 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide involves several steps, including the reaction of 2-methyl-5-oxazolo[4,5-b]pyridine with 3,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with a secondary amine to form the final product, 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide.

Scientific Research Applications

3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In neuroscience research, 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has been shown to have activity at the sigma-1 receptor, which is involved in a variety of physiological processes including pain perception, memory, and mood regulation. 3,4-Dimethoxy-N-(2-methyl-5-oxazolo[4,5-b]pyridin-2-yl-phenyl)-benzamide has also been studied for its potential anti-cancer properties, with some studies suggesting that it may be effective against certain types of cancer cells.